Cas no 3350-74-1 (5-oxopentanenitrile)

• Product Name: 5-oxopentanenitrile
• CAS No: 3350-74-1
• MF: C₅H₇NO
• MW: 97.1151812076569
• CID: 1458096
• PubChem ID: 11480402
• Update Time: 2025-04-20

5-oxopentanenitrile Chemical and Physical Properties

Names and Identifiers

• Pentanenitrile, 5-oxo-
• 5-oxopentanenitrile
• AKOS020740933
• SB85408
• 3350-74-1
• FNEARBHZFXEPFD-UHFFFAOYSA-N
• DTXSID20467136
• 4-cyanobutanal
• EN300-183140

• Inchi： 1S/C5H7NO/c6-4-2-1-3-5-7/h5H,1-3H2
• InChI Key： FNEARBHZFXEPFD-UHFFFAOYSA-N
• SMILES： O=CCCCC#N

Computed Properties

• Exact Mass: 97.05281
• Monoisotopic Mass: 97.052763847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 3
• Complexity: 89.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 40.9Ų

Experimental Properties

• PSA: 40.86